Cas no 1713477-39-4 (4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole)

• Product Name: 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole
• CAS No: 1713477-39-4
• MF: C₉H₇FN₂O₂S₂
• MW: 258.292482614517
• CID: 5181602
• Update Time: 2025-08-05

4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole

• Inchi： 1S/C9H7FN2O2S2/c1-16(13,14)9-8(11-12-15-9)6-4-2-3-5-7(6)10/h2-5H,1H3
• InChI Key： NENKKPYABZXBGB-UHFFFAOYSA-N
• SMILES： S1C(S(C)(=O)=O)=C(C2=CC=CC=C2F)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole

4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole: A Comprehensive Overview

The compound 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole, identified by the CAS number 1713477-39-4, is a significant molecule in the field of organic chemistry. This compound belongs to the class of thiadiazoles, which are five-membered heterocycles containing sulfur and nitrogen atoms. Thiadiazoles are widely studied due to their versatile applications in pharmaceuticals, agrochemicals, and materials science.

The structure of 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole consists of a thiadiazole ring substituted with a 2-fluorophenyl group at the 4-position and a methanesulfonyl group at the 5-position. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable compound for various chemical reactions and applications.

Recent studies have highlighted the potential of thiadiazole derivatives in the development of new drugs. For instance, research has shown that 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole exhibits promising activity as an anti-inflammatory agent. The methanesulfonyl group plays a crucial role in enhancing the bioavailability and stability of the compound, making it a strong candidate for further pharmacological studies.

In addition to its pharmaceutical applications, this compound has also been explored in agricultural chemistry. The 2-fluorophenyl group contributes to the molecule's ability to interact with plant pathogens, potentially making it effective as a fungicide or insecticide. Recent experiments have demonstrated its efficacy in controlling fungal growth in crop plants, suggesting its potential use in sustainable agriculture.

The synthesis of 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale.

Moreover, computational studies have provided insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the thiadiazole ring exhibits significant conjugation effects due to the presence of sulfur and nitrogen atoms. This conjugation enhances the molecule's ability to absorb UV light, making it a potential candidate for use in optoelectronic materials.

In conclusion, 4-(2-Fluoro-phenyl)-5-methanesulfonyl-[1,2,3]thiadiazole is a versatile compound with diverse applications across multiple fields. Its unique structure and functional groups make it an invaluable tool for researchers in drug discovery, agricultural chemistry, and materials science. As ongoing studies continue to uncover new properties and uses for this compound, its significance in modern chemistry is expected to grow further.